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Compound of Interest

Compound Name: 4-Mercapto-4-methyl-2-pentanone

Cat. No.: B033688

An In-Depth Technical Guide to 4-Methyl-4-
sulfanylpentan-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methyl-4-sulfanylpentan-2-one, also known as 4-mercapto-4-methyl-2-pentanone, is a
volatile sulfur compound of significant interest in the fields of flavor chemistry, natural products,
and analytical science. This technical guide provides a comprehensive overview of its physical
and chemical characteristics, analytical methodologies for its detection and quantification, and
essential safety and handling protocols. The information is intended to serve as a foundational
resource for researchers and professionals working with this potent aroma compound.

Physical and Chemical Properties

4-Methyl-4-sulfanylpentan-2-one is a ketone containing a thiol group.[1] Its fundamental
properties are summarized in the table below, providing a quick reference for laboratory and
research applications.
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Property Value Reference
Molecular Formula C6H120S [2][3][4]
Molecular Weight 132.22 g/mol [4]

CAS Number 19872-52-7 [21[31[4]
Appearance C.:olc')rless to light yellow, clear ]

liquid

Boiling Point 174 °C [4]

Density 0.961 g/cm?3 [4]
Refractive Index 1.4620 [4]

Flash Point 54 °C [4]

Soluble in water, chloroform,

Solubility and slightly soluble in [4]
methanol.

pKa 10.32 + 0.25 (Predicted) [4]

LogP 1.23 [4]

Chemical Reactivity and Stability

Stability: 4-Methyl-4-sulfanylpentan-2-one is sensitive to air and can be hygroscopic.[4] For
long-term storage, it is recommended to keep it under an inert atmosphere at room
temperature.[4]

Reactivity: The molecule possesses two main reactive sites: the ketone functional group and
the thiol (sulfanyl) group. The thiol group is susceptible to oxidation, which can lead to the
formation of disulfides. It can also undergo reactions typical of thiols, such as alkylation and
addition to unsaturated systems. The ketone group can participate in reactions such as
reduction, condensation, and enolate formation.

Occurrence and Biological Significance
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4-Methyl-4-sulfanylpentan-2-one is a potent aroma compound found naturally in various plants
and is a key contributor to the characteristic aroma of many wines, particularly Sauvignon
blanc.[5] It is also a significant odorant in certain varieties of hops.[6] This compound has an
extremely low odor detection threshold and is often described as having a scent reminiscent of
box tree, grapefruit, and passionfruit.[1] It is also known to be a metabolite of Saccharomyces
cerevisiae.[2] In grapes, it primarily exists as non-volatile precursors, such as S-cysteinylated
and S-glutathionylated forms, which are then released by yeast during fermentation.

Experimental Protocols
Synthesis

While detailed, peer-reviewed synthesis protocols for 4-methyl-4-sulfanylpentan-2-one are not
readily available in the provided search results, a method for a related compound, 4-methylthio-
4-methyl-2-pentanone, is described. This involves the reaction of acetone and phenol catalyzed
by a strongly acidic cationic exchange resin, promoted with methyl mercaptan (MeSH). The
reaction is carried out in water at 75°C for 3 hours.[7] This suggests that a potential route to 4-
methyl-4-sulfanylpentan-2-one could involve the reaction of mesityl oxide (4-methyl-3-penten-2-
one) with a sulfur nucleophile, such as hydrogen sulfide, under acidic conditions.

Analytical Determination in Wine and Hops

The quantification of 4-methyl-4-sulfanylpentan-2-one in complex matrices like wine and hops
is challenging due to its low concentration (ng/L levels) and high volatility. A common and
effective method is a stable isotope dilution assay coupled with gas chromatography.[6]

Objective: To accurately quantify the concentration of 4-methyl-4-sulfanylpentan-2-one in a
sample.

Principle: A known amount of a stable isotope-labeled internal standard (e.g., 4-(13C)methyl-4-
sulfanyl(1,3,5-13C3)pentan-2-one) is added to the sample.[6] The thiols are then selectively
isolated, derivatized to enhance volatility and chromatographic performance, and analyzed by
gas chromatography coupled with mass spectrometry.[6] The ratio of the native compound to
the internal standard allows for precise quantification.

Materials and Reagents:
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Sample (wine, hop extract)

Stable isotope-labeled internal standard
Derivatizing agent (e.g., ethyl propiolate)
Mercurated agarose for selective thiol isolation[6]
Organic solvents (e.g., dichloromethane, methanol)

Gas chromatograph with a mass selective detector (GC-MS) or tandem mass spectrometry
(GC-MS/MS) or time-of-flight mass spectrometry (GC-TOFMS)|[6]

Procedure:

Sample Preparation: A known volume or weight of the sample is taken.

Internal Standard Spiking: A precise amount of the stable isotope-labeled internal standard is
added to the sample.

Thiol Isolation: The sample is passed through a column containing mercurated agarose to
selectively bind the thiols.[6]

Elution: The bound thiols are eluted from the column.

Derivatization: The eluted thiols are derivatized with an appropriate agent, such as ethyl
propiolate, to form stable adducts suitable for GC analysis.

Extraction: The derivatized thiols are extracted into an organic solvent.

Analysis by GC-MS/MS or GCxGC-TOFMS: The extract is injected into the GC system for
separation. The mass spectrometer is used for detection and quantification by comparing the
signal of the analyte with that of the internal standard.[6]
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Caption: Workflow for the quantitative analysis of 4-methyl-4-sulfanylpentan-2-one.

Safety and Handling

4-Methyl-4-sulfanylpentan-2-one is a flammable liquid and vapor and can cause skin, eye, and

respiratory irritation.[5] Proper safety precautions must be observed when handling this

compound.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

» Skin and Body Protection: Lab coat, long pants, and closed-toe shoes.

o Respiratory Protection: Use in a well-ventilated area or with a fume hood. If ventilation is

inadequate, use a suitable respirator.

Storage:

Handling:

Store in a cool, dry, and well-ventilated area.

Store in a tightly closed container under an inert atmosphere.

Keep away from heat, sparks, open flames, and other ignition sources.

Ground/bond container and receiving equipment to prevent static discharge.
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Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Use only non-sparking tools.

Take precautionary measures against static discharges.

Wash hands thoroughly after handling.
In Case of Exposure:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical
attention.

o Skin Contact: Remove contaminated clothing and wash skin with soap and water.
 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Click to download full resolution via product page
Caption: Key safety and handling considerations for 4-methyl-4-sulfanylpentan-2-one.

Conclusion

4-Methyl-4-sulfanylpentan-2-one is a molecule of considerable importance, particularly in the
flavor and fragrance industry. Its unique sensory properties at very low concentrations
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necessitate precise and sensitive analytical techniques for its study. A thorough understanding
of its physical and chemical properties, coupled with strict adherence to safety protocols, is
paramount for any research or application involving this compound. This guide provides the
essential information for scientists and researchers to handle, analyze, and understand the role
of 4-methyl-4-sulfanylpentan-2-one in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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